Cas no 123354-91-6 (L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl-)

L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl- structure
123354-91-6 structure
Product Name:L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl-
CAS No:123354-91-6
MF:C17H24N4O13
MW:492.391465187073
CID:180707
PubChem ID:129956
Update Time:2025-04-19

L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl-
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]-4-carboxybutanoyl]amino]butanedioic acid
    • aspartyl-aspartyl-glutamyl-aspartic acid
    • Asp-asp-glu-asp
    • L-alpha-aspartyl-L-alpha-aspartyl-L-alpha-glutamyl-L-aspartic acid
    • L-Aspartic acid, N-(N-(N-L-alpha-aspartyl-L-alpha-aspartyl)-L-alpha-glutamyl)-
    • DTXSID20153981
    • 123354-91-6
    • Inchi: 1S/C17H24N4O13/c18-6(3-11(24)25)14(30)20-8(4-12(26)27)16(32)19-7(1-2-10(22)23)15(31)21-9(17(33)34)5-13(28)29/h6-9H,1-5,18H2,(H,19,32)(H,20,30)(H,21,31)(H,22,23)(H,24,25)(H,26,27)(H,28,29)(H,33,34)/t6-,7-,8-,9-/m0/s1
    • InChI Key: PQFMROVJTOPVDF-JBDRJPRFSA-N
    • SMILES: O=C([C@H](CC(=O)O)NC([C@H](CC(=O)O)N)=O)N[C@H](C(N[C@H](C(=O)O)CC(=O)O)=O)CCC(=O)O

Computed Properties

  • Exact Mass: 492.13402
  • Monoisotopic Mass: 492.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 16
  • Complexity: 843
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.9
  • Topological Polar Surface Area: 300Ų

Experimental Properties

  • Density: 1.612
  • Boiling Point: 1057.7°Cat760mmHg
  • Flash Point: 593.5°C
  • Refractive Index: 1.588
  • PSA: 299.82
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